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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzylamine

Cat. No.: B102388 Get Quote

Essential Safety and Handling Guide for 3,4,5-
Trimethoxybenzylamine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,4,5-Trimethoxybenzylamine. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe management of this

chemical in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4,5-Trimethoxybenzylamine is

provided in the table below.
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Property Value

CAS Number 18638-98-8

Molecular Formula C₁₀H₁₅NO₃

Molecular Weight 197.23 g/mol

Appearance
Colorless to light yellow or light orange clear

liquid

Boiling Point 121 °C at 0.05 mmHg

Density 1.155 g/mL at 25 °C

Refractive Index 1.548 (at 20 °C)

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Not miscible or difficult to mix in water[1]

Hazard Identification and GHS Classification
3,4,5-Trimethoxybenzylamine is a hazardous chemical that requires careful handling. The

primary hazards are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[2]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation
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GHS Pictograms:

alt text

alt text

Signal Word:Danger[2]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,4,5-Trimethoxybenzylamine:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes. For larger

quantities or when there is a risk of splashing, chemical-resistant aprons or coveralls should

be worn.

Respiratory Protection: Handling should be done in a well-ventilated area or a chemical fume

hood.[3] If vapors or aerosols are likely to be generated, a NIOSH-approved respirator with

an organic vapor cartridge is recommended.
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Handling Procedures
Preparation: Ensure a safety shower and eyewash station are readily accessible.[4]

Ventilation: Always handle 3,4,5-Trimethoxybenzylamine in a well-ventilated area,

preferably within a chemical fume hood.[3]

Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a syringe

to minimize splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[5]

Incompatibilities: Keep away from strong oxidizing agents.[1] The chemical is air-sensitive

and should be handled under an inert atmosphere (e.g., nitrogen or argon) for long-term

storage or sensitive reactions.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.

Storage Plan
Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated

area.[1][3]

Inert Atmosphere: For long-term stability, store under an inert gas.

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes.[6] Seek immediate medical attention.
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Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[6] If breathing is difficult, provide oxygen. If the victim is not breathing, give

artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Type of Exposure

Immediate Actions

Exposure Incident

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 mins Remove clothing, flush with water for 15 mins Move to fresh air, provide oxygen if needed Rinse mouth, do NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency First Aid Procedures

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.
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Containment: For small spills, absorb the chemical with an inert material (e.g., vermiculite,

sand, or earth).

Collection: Place the absorbent material into a suitable, labeled container for hazardous

waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Personal Protection: Wear appropriate PPE, including respiratory protection, during the

entire cleanup process.

Disposal Plan
Proper disposal of 3,4,5-Trimethoxybenzylamine and its containers is essential to protect the

environment and comply with regulations.

Waste Characterization
Unused 3,4,5-Trimethoxybenzylamine is classified as a hazardous waste due to its corrosive

and toxic properties.

Disposal Protocol
Containerization: Collect waste 3,4,5-Trimethoxybenzylamine in a dedicated, properly

labeled, and sealed container. The container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "3,4,5-Trimethoxybenzylamine".

Storage of Waste: Store the waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company.[7] Do not attempt to dispose of this chemical

down the drain or in regular trash.[8]
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Empty Containers: "Empty" containers may still contain chemical residues and should be

treated as hazardous waste. They should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed containers can then be disposed of

according to institutional guidelines.
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Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b102388?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/3-4-5-trimethoxybenzylamine-96-thermo-scientific-1/AAL1346106
https://www.fishersci.com/shop/products/3-4-5-trimethoxybenzylamine-96-thermo-scientific-1/AAL1346106
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzylamine
https://www.chemicalbook.com/msds/3-4-5-trimethoxybenzylamine.htm
https://www.thermofisher.com/order/catalog/product/L13461.06
https://datasheets.scbt.com/sc-238666.pdf
https://www.tcichemicals.com/IN/en/p/T3087
https://www.tcichemicals.com/IN/en/p/T3087
https://blog.idrenvironmental.com/hazardous-waste-class-8-corrosive-liquids
https://www.carlroth.com/medias/SDB-4831-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkwNTh8YXBwbGljYXRpb24vcGRmfGFESTVMMmhtTlM4NU1UZ3hPREF5TmpJM01UQXlMMU5FUWw4ME9ETXhYMEZWWDBWT0xuQmtaZ3wyNDUyMWY2NTQ1MjkyMjZjN2M5NTdlNTZhOGQ5ZjkyNDg3ZTMyZmU0MWU0Y2JiNjNkNTI5OWRmMzA1YmY1NzYz
https://www.benchchem.com/product/b102388#personal-protective-equipment-for-handling-3-4-5-trimethoxybenzylamine
https://www.benchchem.com/product/b102388#personal-protective-equipment-for-handling-3-4-5-trimethoxybenzylamine
https://www.benchchem.com/product/b102388#personal-protective-equipment-for-handling-3-4-5-trimethoxybenzylamine
https://www.benchchem.com/product/b102388#personal-protective-equipment-for-handling-3-4-5-trimethoxybenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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